3-Methoxy-4-[(2-methyl-1,3-thiazol-4-yl)methoxy]benzonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-Methoxy-4-[(2-methyl-1,3-thiazol-4-yl)methoxy]benzonitrile, also known as MTMTB, is a chemical compound that has recently gained attention in the field of scientific research. MTMTB is a thiazole-containing compound that has been found to exhibit various biochemical and physiological effects.
Mechanism of Action
The mechanism of action of 3-Methoxy-4-[(2-methyl-1,3-thiazol-4-yl)methoxy]benzonitrile is not fully understood. However, it has been reported to inhibit the activity of certain enzymes, such as cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX), which are involved in the inflammatory response. This compound has also been found to induce apoptosis in cancer cells, suggesting that it may have potential as an anticancer agent.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects. It has been reported to reduce inflammation, inhibit the growth of certain microorganisms, and induce apoptosis in cancer cells. This compound has also been found to have antioxidant properties, which may be beneficial for the treatment of various diseases.
Advantages and Limitations for Lab Experiments
3-Methoxy-4-[(2-methyl-1,3-thiazol-4-yl)methoxy]benzonitrile has several advantages for lab experiments. It is relatively easy to synthesize and has been found to exhibit various biological activities, making it a promising compound for scientific research. However, there are also some limitations to using this compound in lab experiments. For example, its mechanism of action is not fully understood, and further research is needed to fully elucidate its biological effects.
Future Directions
There are several future directions for research on 3-Methoxy-4-[(2-methyl-1,3-thiazol-4-yl)methoxy]benzonitrile. One potential area of research is the development of this compound-based drugs for the treatment of inflammatory diseases, such as arthritis. Another area of research is the investigation of the anticancer properties of this compound, with the aim of developing new cancer therapies. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in the field of scientific research.
Synthesis Methods
3-Methoxy-4-[(2-methyl-1,3-thiazol-4-yl)methoxy]benzonitrile can be synthesized using a multistep reaction process. The starting material for the synthesis of this compound is 3-methoxy-4-hydroxybenzaldehyde, which is reacted with 2-methyl-1,3-thiazol-4-ylmethanol to form 3-methoxy-4-[(2-methyl-1,3-thiazol-4-yl)methoxy]benzaldehyde. This intermediate is then reacted with potassium cyanide to form this compound.
Scientific Research Applications
3-Methoxy-4-[(2-methyl-1,3-thiazol-4-yl)methoxy]benzonitrile has been found to exhibit various biological activities, making it a promising compound for scientific research. It has been reported to possess anti-inflammatory, antimicrobial, antifungal, and anticancer properties. This compound has also been found to inhibit the activity of certain enzymes, making it a potential candidate for drug development.
Properties
IUPAC Name |
3-methoxy-4-[(2-methyl-1,3-thiazol-4-yl)methoxy]benzonitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H12N2O2S/c1-9-15-11(8-18-9)7-17-12-4-3-10(6-14)5-13(12)16-2/h3-5,8H,7H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XJJSAXSYAIYRTG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=CS1)COC2=C(C=C(C=C2)C#N)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H12N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
260.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.